molecular formula C19H22N2O5S2 B2667151 (3-Methoxyphenyl)(4-(thiophen-2-ylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone CAS No. 903305-76-0

(3-Methoxyphenyl)(4-(thiophen-2-ylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone

Cat. No.: B2667151
CAS No.: 903305-76-0
M. Wt: 422.51
InChI Key: YGVKXNXLYSBSIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound "(3-Methoxyphenyl)(4-(thiophen-2-ylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone" features a 1-oxa-4,8-diazaspiro[4.5]decane core, a bicyclic system where oxygen and nitrogen atoms occupy distinct positions. Key structural elements include:

  • Spirocyclic framework: The 1-oxa-4,8-diazaspiro[4.5]decane system introduces conformational rigidity, which can influence binding affinity and metabolic stability in bioactive molecules .
  • Thiophen-2-ylsulfonyl moiety: A sulfonyl group attached to a thiophene ring, enhancing electrophilic character and hydrogen-bonding capacity .

Properties

IUPAC Name

(3-methoxyphenyl)-(4-thiophen-2-ylsulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22N2O5S2/c1-25-16-5-2-4-15(14-16)18(22)20-9-7-19(8-10-20)21(11-12-26-19)28(23,24)17-6-3-13-27-17/h2-6,13-14H,7-12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YGVKXNXLYSBSIW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC(=C1)C(=O)N2CCC3(CC2)N(CCO3)S(=O)(=O)C4=CC=CS4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22N2O5S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

422.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural Analog: (8-Ethyl-2-phenyl-3-sulfanylidene-1,4,8-triazaspiro[4.5]dec-1-en-4-yl)-(3-fluorophenyl)methanone

This compound (CAS: 872199-79-6) shares a spiro[4.5]decane core but differs in substituents and functional groups :

Feature Target Compound Analog (872199-79-6)
Core Structure 1-Oxa-4,8-diazaspiro[4.5]decane 1,4,8-Triazaspiro[4.5]dec-1-en-3-sulfanylidene
Substituents 3-Methoxyphenyl; thiophen-2-ylsulfonyl 3-Fluorophenyl; phenyl; ethyl group at position 8
Functional Groups Methanone; sulfonyl Methanone; sulfanylidene (C=S)
Potential Bioactivity Undocumented (inference: sulfonyl group may target proteases or kinases) Undocumented (structural similarity suggests possible kinase inhibition)

Key Differences :

  • Spiro Core Heteroatoms : The target compound contains oxygen and nitrogen, while the analog has three nitrogen atoms, altering hydrogen-bonding patterns .
  • Sulfonyl vs. Sulfanylidene : The sulfonyl group (SO₂) is more polar and electron-withdrawing than the sulfanylidene (C=S), impacting solubility and target interactions .
  • Aromatic Substituents : The 3-methoxy group (electron-donating) vs. 3-fluoro (electron-withdrawing) may influence binding selectivity.

Conformational Analysis

The spiro[4.5]decane system’s puckering geometry affects molecular conformation. Cremer-Pople parameters (e.g., amplitude $ q $) quantify ring puckering, with the target compound’s 1-oxa-4,8-diaza system favoring distinct puckering modes compared to triaza analogs .

Intermolecular Interactions

  • Crystal Packing : Differences in substituents (e.g., 3-methoxy vs. 3-fluoro) may lead to varied crystal packing efficiencies, impacting solubility and bioavailability.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.